N-{2-[(cyclohexylamino)carbonyl]phenyl}-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol
• IUPAC Name: N-[2-(cyclohexylcarbamoyl)phenyl]-1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C26H31N3O3/c1-2-18-12-14-21(15-13-18)29-17-19(16-24(29)30)25(31)28-23-11-7-6-10-22(23)26(32)27-20-8-4-3-5-9-20/h6-7,10-15,19-20H,2-5,8-9,16-17H2,1H3,(H,27,32)(H,28,31)
• InChI Key: NEDQOEZFXSNAOK-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3C(=O)NC4CCCCC4

Description

N-{2-[(cyclohexylamino)carbonyl]phenyl}-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as CC-115, and it is a potent inhibitor of two protein kinases, mTORC1 and mTORC2. In

Mechanism of Action

CC-115 inhibits the activity of mTORC1 and mTORC2 by binding to the ATP-binding site of the kinase domain. This results in the inhibition of downstream signaling pathways that are involved in cell growth, proliferation, and survival. Inhibition of mTORC1 and mTORC2 also leads to the activation of autophagy, a process by which cells degrade and recycle damaged or unwanted cellular components.
Biochemical and Physiological Effects:
CC-115 has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. In addition, CC-115 has been shown to modulate the tumor microenvironment by reducing the number of immunosuppressive cells and increasing the infiltration of effector T cells. CC-115 has also been shown to improve cognitive function in animal models of neurodegenerative diseases by reducing inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

CC-115 has several advantages for lab experiments, including its potent inhibitory activity against mTORC1 and mTORC2, its ability to modulate the tumor microenvironment, and its potential neuroprotective effects. However, CC-115 has some limitations, including its low solubility in water and its potential off-target effects on other kinases.

Future Directions

For CC-115 research include investigating its potential as a combination therapy with other cancer treatments, exploring its immunomodulatory effects in other diseases, and optimizing its pharmacokinetic properties to improve its efficacy in clinical settings. Furthermore, the development of new analogs of CC-115 may lead to the discovery of more potent and selective inhibitors of mTORC1 and mTORC2.

Synthesis Methods

The synthesis of CC-115 involves the reaction of 1-(4-ethylphenyl)-5-oxopyrrolidine-3-carboxylic acid with cyclohexyl isocyanate in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with 2-aminobenzoyl chloride to form the final product, N-{2-[(cyclohexylamino)carbonyl]phenyl}-1-(4-ethylphenyl)-5-oxo-3-pyrrolidinecarboxamide.

Scientific Research Applications

CC-115 has been extensively studied for its potential applications in cancer therapy, immunotherapy, and neurodegenerative diseases. As a potent inhibitor of mTORC1 and mTORC2, CC-115 has been shown to inhibit tumor growth in various cancer cell lines and animal models. Furthermore, CC-115 has been shown to enhance the efficacy of immune checkpoint inhibitors in cancer therapy by modulating the tumor microenvironment. In addition, CC-115 has been investigated for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's.